Cas no 2680890-11-1 (tert-butyl N-(5-bromo-3-iodo-2-methylphenyl)carbamate)

• Product Name: tert-butyl N-(5-bromo-3-iodo-2-methylphenyl)carbamate
• CAS No: 2680890-11-1
• MF: C₁₂H₁₅BrINO₂
• MW: 412.061475038528
• CID: 5628241
• PubChem ID: 165925233
• Update Time: 2025-08-03

tert-butyl N-(5-bromo-3-iodo-2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303669
• 2680890-11-1
• tert-butyl N-(5-bromo-3-iodo-2-methylphenyl)carbamate

• Inchi： 1S/C12H15BrINO2/c1-7-9(14)5-8(13)6-10(7)15-11(16)17-12(2,3)4/h5-6H,1-4H3,(H,15,16)
• InChI Key： SNZUIQHUXCREOJ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1C)NC(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 410.93309g/mol
• Monoisotopic Mass: 410.93309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(5-bromo-3-iodo-2-methylphenyl)carbamate

Introduction to Tert-butyl N-(5-bromo-3-iodo-2-methylphenyl)carbamate (CAS No. 2680890-11-1)

Tert-butyl N-(5-bromo-3-iodo-2-methylphenyl)carbamate, with the chemical formula corresponding to its CAS number 2680890-11-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are known for their versatile applications in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals. The presence of both bromo and iodo substituents on the aromatic ring introduces unique reactivity, making it a valuable intermediate in various synthetic pathways.

The structural features of tert-butyl N-(5-bromo-3-iodo-2-methylphenyl)carbamate include a tert-butyl group attached to a carbamate moiety, which is further linked to a phenyl ring substituted with bromine and iodine atoms at the 5th and 3rd positions, respectively. This specific arrangement imparts distinct electronic properties and influences its interactions with biological targets. The tert-butyl group enhances the stability of the carbamate bond, while the halogenated aromatic ring provides opportunities for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focused on developing novel carbamate-based compounds with enhanced pharmacological properties. The compound tert-butyl N-(5-bromo-3-iodo-2-methylphenyl)carbamate has been explored in several preclinical studies for its potential applications in treating various diseases. Its unique structural motif suggests that it may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The halogenated aromatic ring serves as an excellent handle for further derivatization, allowing researchers to modify its pharmacokinetic and pharmacodynamic profiles. For instance, studies have demonstrated that replacing one of the halogen atoms with another functional group can significantly alter the compound's binding affinity to biological targets. This flexibility makes tert-butyl N-(5-bromo-3-iodo-2-methylphenyl)carbamate an invaluable tool for designing next-generation therapeutics.

The synthesis of tert-butyl N-(5-bromo-3-iodo-2-methylphenyl)carbamate involves multi-step organic transformations, starting from commercially available precursors. The process typically begins with the bromination and iodination of 2-methylphenol, followed by carbamate formation using a tert-butanol derivative. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods align with modern green chemistry principles, emphasizing efficiency and sustainability in chemical synthesis.

The pharmacological potential of tert-butyl N-(5-bromo-3-iodo-2-methylphenyl)carbamate has been investigated in several in vitro and in vivo models. Preliminary findings suggest that it may possess anti-proliferative properties, making it relevant for oncology research. Additionally, its ability to modulate enzyme activity has led to explorations in neurodegenerative disease treatment. The compound's interaction with biological targets is being studied using computational modeling and high-throughput screening techniques to identify potential drug candidates.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. These molecules often exhibit enhanced bioavailability and metabolic stability compared to their non-halogenated counterparts. The presence of bromine and iodine atoms in tert-butyl N-(5-bromo-3-iodo-2-methylphenyl)carbamate not only facilitates further chemical modifications but also contributes to its overall pharmacological activity. Researchers are leveraging these properties to develop novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, tert-butyl N-(5-bromo-3-iodo-2-methylphenyl)carbamate (CAS No. 2680890-11-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable intermediate for synthesizing novel drug candidates. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics across various therapeutic areas.